1. Home
  2. Product
  3. [(2R,3S)-2-(2,4-Difluoro-phenyl)-3-methyl-oxiranyl]-methanol
[(2R,3S)-2-(2,4-Difluoro-phenyl)-3-methyl-oxiranyl]-methanol [(2R,3S)-2-(2,4-Difluoro-phenyl)-3-methyl-oxiranyl]-methanol
Brand Name: Vulcanchem
CAS No.: 126918-27-2
VCID: VC21166014
InChI: InChI=1S/C10H10F2O2/c1-6-10(5-13,14-6)8-3-2-7(11)4-9(8)12/h2-4,6,13H,5H2,1H3/t6-,10+/m0/s1
SMILES: CC1C(O1)(CO)C2=C(C=C(C=C2)F)F
Molecular Formula: C10H10F2O2
Molecular Weight: 200.18 g/mol

[(2R,3S)-2-(2,4-Difluoro-phenyl)-3-methyl-oxiranyl]-methanol

CAS No.: 126918-27-2

Cat. No.: VC21166014

Molecular Formula: C10H10F2O2

Molecular Weight: 200.18 g/mol

* For research use only. Not for human or veterinary use.

[(2R,3S)-2-(2,4-Difluoro-phenyl)-3-methyl-oxiranyl]-methanol - 126918-27-2

Specification

CAS No. 126918-27-2
Molecular Formula C10H10F2O2
Molecular Weight 200.18 g/mol
IUPAC Name [(2R,3S)-2-(2,4-difluorophenyl)-3-methyloxiran-2-yl]methanol
Standard InChI InChI=1S/C10H10F2O2/c1-6-10(5-13,14-6)8-3-2-7(11)4-9(8)12/h2-4,6,13H,5H2,1H3/t6-,10+/m0/s1
Standard InChI Key QREKDCIJNCXYEQ-QUBYGPBYSA-N
Isomeric SMILES C[C@H]1[C@](O1)(CO)C2=C(C=C(C=C2)F)F
SMILES CC1C(O1)(CO)C2=C(C=C(C=C2)F)F
Canonical SMILES CC1C(O1)(CO)C2=C(C=C(C=C2)F)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19